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propoxyphenyl)methanol
CAS No.: 1613412-81-9

Cat. No.: B1472159

Get Quote

Executive Summary

(4-Chloro-2-propoxyphenyl)methanol (CAS 944441-69-4) is a critical intermediate in the
synthesis of histone demethylase inhibitors and PDES5 inhibitors. Precise structural
characterization of this molecule is essential during drug development to distinguish it from
potential process impurities, particularly its de-alkylated or methylated analogs.

This guide provides an in-depth technical comparison of the mass spectrometric behavior of (4-
Chloro-2-propoxyphenyl)methanol against its structural analog, (4-Chloro-2-
methoxyphenyl)methanol, and compares its detection "performance" across Electron lonization
(El) and Electrospray lonization (ESI) platforms.

Key Insight: The presence of the n-propoxy chain introduces a diagnostic McLafferty-like
rearrangement (alkene elimination) pathway absent in methyl analogs, serving as a definitive
spectral fingerprint for quality control.
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Technical Profile & Core Fragmentation Mechanisms
The Molecule[1]

e Formula: C10H13CIlO2[1]
o Exact Mass: 200.0604 Da (

cl)

o Structure: A benzyl alcohol core substituted with a chlorine at the para position and a
propoxy ether at the ortho position.

Mechanistic Pathways (EI-MS)

Under hard ionization (70 eV), the molecule undergoes three competing fragmentation
pathways. Understanding these provides the "causality" required for confident identification.

e Benzylic Cleavage (Loss of OH/H20): Typical of benzyl alcohols, the molecular ion loses a
hydroxyl radical (

OH) or water to form a resonance-stabilized chlorotropylium-type ion.
o Signal: m/z 183 [M-OH]
or m/z 182 [M-Hz20]

o Ether De-alkylation (The Diagnostic Pathway): Unlike methoxy analogs, the propoxy group
possesses

-hydrogens. This allows for a six-membered transition state rearrangement (McLafferty-like),
resulting in the elimination of neutral propene (C

H
, 42 Da).

o Signal: m/z 158 [M-42]

(Radical cation of 4-chloro-2-hydroxybenzyl alcohol).
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o -Cleavage: Loss of the hydroxymethyl group (-CH

OH).

o Signal: m/z 169 [M-31]

Comparative Analysis: Product vs. Alternatives
Scenario A: Structural Analog Differentiation

Challenge: Distinguishing the target product from (4-Chloro-2-methoxyphenyl)methanol (a

common starting material or impurity).

(4-Chloro-2- (4-Chloro-2- o
Scientific
Feature propoxyphenyl)meth  methoxyphenyl)meth o
. Implications
anol (Target) anol (Alternative)
Molecular lon (M miz 200 / 202 (3:1 miz 172 / 174 (3:1 Primary MW

)

ratio)

ratio)

confirmation.

Diagnostic Elimination

Loss of 42 Da
(Propene)

m/z 158

Loss of 15 Da
(Methyl)

m/z 157

CRITICAL: The m/z
158 peak is unique to
the propoxy derivative
due to the alkene loss
mechanism. The
methoxy analog
cannot lose an alkene.

Base Peak (Typical)

m/z 158 or 182

m/z 172 or 155

The propoxy group is
more labile, leading to
higher fragmentation

efficiency.

Isotopic Pattern

Distinct Cl cluster (M,
M+2)

Distinct Cl cluster (M,
M+2)

Both confirm chlorine
presence, but do not
distinguish the alkyl

chain.

Scenario B: lonization Technique Performance
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Challenge: Choosing the right workflow for sensitivity vs. structural information.

Metric

Electron lonization

(ET)

Electrospray
lonization (ESI)

Verdict

Fragmentation Depth

High. Extensive
fragmentation allows
for "fingerprinting" and
identification of the
propoxy chain via the
m/z 158 ion.

Low. Soft ionization

typically yields [M+H]
or [M+Na]

with minimal

fragments.

Use EI for structural
elucidation and

impurity identification.

Sensitivity

Moderate. Good for
general purity profiling
(GC-MS).

High. Excellent for
trace quantification in
biological matrices
(LC-MS).

Use ESI for PK/PD
studies where the
structure is already

known.

Adduct Formation

Rare.

Common ([M+Na]
, [M+NH

]

). Can complicate
spectra if buffers

aren't controlled.

El is more robust for

library matching.

Visualizing the Diagnostic Pathway

The following diagram illustrates the specific rearrangement that distinguishes the propoxy

derivative from its methyl analog. This self-validating mechanism relies on the presence of the

propyl chain's

-hydrogen.
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Neutral Loss:
Propene (C3H6)
42 Da

Radical Cation:
(4-Chloro-2-hydroxyphenyl)methanol
[M-42]++ m/z 158

Rearrangemen

Dehydration
(-18 Da) lon:
—| Chlorotropylium Derivative
[M-H20]++ m/z 182

(4-Chloro-2-propoxyphenyl)methanol
[M]+e m/z 200

Click to download full resolution via product page

Caption: Figure 1. Diagnostic fragmentation pathway of (4-Chloro-2-
propoxyphenyl)methanol. The specific loss of propene (42 Da) via a McLafferty-like
rearrangement confirms the presence of the propoxy chain.

Experimental Protocol: GC-MS Identification

To replicate the fragmentation data described above, use the following standardized protocol.
This workflow is designed to maximize the detection of the diagnostic m/z 158 ion.

Sample Preparation

e Solvent: Dissolve 1 mg of (4-Chloro-2-propoxyphenyl)methanol in 1 mL of HPLC-grade
Methanol or Ethyl Acetate.

» Derivatization (Optional but Recommended): To improve peak shape, add 50 pL of BSTFA +
1% TMCS. Incubate at 60°C for 30 minutes. Note: This will shift the molecular ion by +72 Da
(TMS group) but the propene loss mechanism remains valid.

Instrument Parameters (Agilent 7890/5977 or equivalent)

e Inlet: Splitless mode, 250°C.

e Column: DB-5ms or equivalent (30m x 0.25mm x 0.25um).
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o Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Oven Program:

o Start: 60°C (hold 1 min).

o Ramp: 20°C/min to 280°C.

o Hold: 5 min.
e lon Source: Electron lonization (El), 70 eV, 230°C.

e Scan Range: m/z 40 — 400.

Data Interpretation Checklist

e Check M+: Look for m/z 200 (small) and 202 (33% intensity of 200).
 Verify Dehydration: Confirm peak at m/z 182.

o Confirm Propoxy Chain:Crucial Step. Identify the peak at m/z 158. If this peak is absent and
replaced by m/z 157 (M-15), the sample is likely the methoxy analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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